1-(2-methyl-5,6-dihydro-1,4-oxathiin-3-yl)methanamine
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-methyl-5,6-dihydro-1,4-oxathiin-3-yl)methanamine involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-methyl-5,6-dihydro-1,4-oxathiin-3-carboxylic acid", "Thionyl chloride", "Methanol", "Ammonia", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol" ], "Reaction": [ "1. Conversion of 2-methyl-5,6-dihydro-1,4-oxathiin-3-carboxylic acid to 2-methyl-5,6-dihydro-1,4-oxathiin-3-yl chloride using thionyl chloride", "2. Reduction of 2-methyl-5,6-dihydro-1,4-oxathiin-3-yl chloride to 2-methyl-5,6-dihydro-1,4-oxathiin-3-yl methanol using sodium borohydride", "3. Conversion of 2-methyl-5,6-dihydro-1,4-oxathiin-3-yl methanol to 1-(2-methyl-5,6-dihydro-1,4-oxathiin-3-yl)methanamine using ammonia and hydrochloric acid", "4. Neutralization of the reaction mixture with sodium hydroxide and extraction of the product with methanol" ] } | |
CAS RN |
1517693-79-6 |
Product Name |
1-(2-methyl-5,6-dihydro-1,4-oxathiin-3-yl)methanamine |
Molecular Formula |
C6H11NOS |
Molecular Weight |
145.2 |
Purity |
95 |
Origin of Product |
United States |
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